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Compound of Interest

Compound Name: C15H26O7Tm

Cat. No.: B15146197 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for the chemical compound C15H26O7Tm is

not readily available. The following guidance is based on the general properties of

organometallic compounds containing Thulium, a rare earth metal. It is imperative to conduct a

thorough risk assessment and consult with a qualified safety professional before handling this

substance.

The chemical formula C15H26O7Tm suggests an organometallic compound containing the

rare earth metal Thulium. While specific toxicological and reactivity data for this exact

compound are not available, general precautions for handling air- and moisture-sensitive, and

potentially pyrophoric, organometallic compounds, as well as the known hazards of Thulium,

must be strictly followed. Thulium metal itself is flammable, particularly as a dust, and can react

with water to release flammable hydrogen gas.[1][2][3] Its compounds may cause skin and eye

irritation.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense for researchers and laboratory

personnel. The following table summarizes the required PPE for handling C15H26O7Tm.
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Body Part Required PPE
Specifications and
Rationale

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles are

mandatory. A full-face shield

should be worn over the

goggles to protect against

splashes and potential

explosions. Conforms to EN

166 (EU) or NIOSH (US)

standards.[4][5]

Hands
Flame-Resistant, Chemical-

Resistant Gloves

Double-gloving is

recommended. An inner glove

of nitrile or neoprene should be

worn, with an outer glove of a

flame-resistant material like

leather or specialized flame-

retardant fabric. Ensure gloves

are rated for the solvents being

used.

Body
Flame-Resistant Laboratory

Coat

A lab coat made of Nomex® or

a similar flame-resistant

material is essential. Standard

cotton lab coats are not

sufficient as they can ignite.

Respiratory Respirator

A full-face respirator with

appropriate cartridges for

organic vapors and

particulates should be used,

especially when handling the

compound as a powder or

when there is a risk of

aerosolization.[4][5]

Respiratory protection

programs must comply with

OSHA 29 CFR 1910.134.[4]
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Footwear
Closed-toe, Chemical-

Resistant Shoes

Shoes should be made of a

non-porous material to prevent

absorption of any spills.

Operational and Disposal Plans
Safe handling and disposal of C15H26O7Tm require meticulous planning and execution. The

following protocols provide a step-by-step guide for these critical operations.

Experimental Protocol: Safe Handling of C15H26O7Tm

Preparation:

Work must be conducted in a certified and properly functioning chemical fume hood or

glovebox.

Ensure an inert atmosphere (e.g., argon or nitrogen) is available if the compound is air-

sensitive.[1][2][3]

Have a Class D fire extinguisher readily accessible, as water should not be used on fires

involving Thulium.[1][2][3]

All glassware and equipment must be thoroughly dried and purged with an inert gas.

Handling:

Dispense the compound in an inert atmosphere glovebox if it is a solid.

If handling in a fume hood, use Schlenk line techniques to maintain an inert atmosphere.

Avoid the formation of dust.[1][2]

Use non-sparking tools.[1][2][3]

Keep the container tightly closed when not in use.[4]

Post-Handling:
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Decontaminate all surfaces and equipment that came into contact with the compound

using an appropriate quenching agent (e.g., isopropanol), followed by a standard cleaning

procedure.

Wash hands and arms thoroughly with soap and water after completing the work.[1][2]

Disposal Plan

Waste Collection:

All solid waste contaminated with C15H26O7Tm (e.g., gloves, weighing paper) must be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Contaminated solvents and quenching solutions should be collected in a separate, labeled

hazardous waste container.

Waste Treatment:

Do not mix with other waste streams.

The waste must be treated as reactive and hazardous.

Final Disposal:

Dispose of all waste in accordance with federal, state, and local regulations.[1][2]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Visualizing Safety Workflows
To further clarify the procedural steps, the following diagrams illustrate the logical flow of the

handling and disposal processes.
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Caption: This diagram outlines the essential steps for the safe handling of C15H26O7Tm, from

preparation to post-handling procedures.

Disposal Workflow for C15H26O7Tm Waste
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Caption: This diagram illustrates the proper workflow for the collection, treatment, and final

disposal of waste contaminated with C15H26O7Tm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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